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Compound of Interest

Compound Name:
1-Bromo-2-(bromomethyl)-4-

chlorobenzene

Cat. No.: B131885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 1-Bromo-2-
(bromomethyl)-4-chlorobenzene (CAS No. 66192-24-3) using the recrystallization technique.

This method is designed to effectively remove impurities, yielding a product of high purity

suitable for further synthetic applications in pharmaceutical and materials science research.

Introduction
1-Bromo-2-(bromomethyl)-4-chlorobenzene is a polyhalogenated aromatic compound that

serves as a versatile intermediate in organic synthesis. The presence of both a reactive

benzylic bromide and aryl halides allows for sequential and selective functionalization, making

it a valuable building block for complex molecular architectures. The purity of this reagent is

critical for the success of subsequent reactions, necessitating an effective purification strategy.

Recrystallization is a robust and widely used technique for the purification of solid organic

compounds. The principle of this method relies on the differential solubility of the target

compound and its impurities in a chosen solvent or solvent system at varying temperatures. By

dissolving the impure solid in a hot solvent and allowing it to cool slowly, the desired compound

selectively crystallizes, leaving the impurities dissolved in the mother liquor.
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A summary of the key physical and chemical properties of 1-Bromo-2-(bromomethyl)-4-
chlorobenzene is presented in the table below. This data is essential for the proper handling,

storage, and selection of an appropriate recrystallization solvent.

Property Value Reference

CAS Number 66192-24-3 [1]

IUPAC Name
1-Bromo-2-(bromomethyl)-4-

chlorobenzene
[2]

Synonyms
2-Bromo-5-chlorobenzyl

bromide
[3]

Molecular Formula C₇H₅Br₂Cl [3]

Molecular Weight 284.38 g/mol [3]

Appearance White to off-white solid [3]

Melting Point Approximately 70-75 °C [3]

Boiling Point Estimated 281.5-290 °C [3]

Solubility

Soluble in common organic

solvents like ethanol and ether.

Insoluble in water.

[4]

Recrystallization Workflow
The following diagram illustrates the general workflow for the purification of 1-Bromo-2-
(bromomethyl)-4-chlorobenzene by recrystallization.
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Recrystallization Workflow for 1-Bromo-2-(bromomethyl)-4-chlorobenzene

Dissolution

Hot Filtration (Optional)

Crystallization

Isolation

Drying

Dissolve impure solid in
minimum amount of hot solvent

Filter hot solution to
remove insoluble impurities

If insoluble matter present

Slowly cool the solution
to induce crystallization

If no insoluble matter

Isolate crystals by
vacuum filtration

Wash crystals with a small
amount of cold solvent

Dry the purified crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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